Socrodeucitinib

• CAS: 2457365-35-2
• Molecular Formula: C22H24N8O3
• Molecular Weight: 451.5 g/mol
• InChI: InChI=1S/C22H24N8O3/c1-23-22(32)18-16(10-17(27-28-18)26-21(31)12-6-7-12)25-15-5-3-4-14(19(15)33-2)20-24-11-30(29-20)13-8-9-13/h3-5,10-13H,6-9H2,1-2H3,(H,23,32)(H2,25,26,27,31)/i1D3
• InChIKey: ZERZXBOGPOPJMF-FIBGUPNXSA-N

Socrodeucitinib: Deuterated TYK2 Inhibitor

Socrodeucitinib (CAS 2457365-35-2) is an orally active and selective tyrosine kinase 2 (TYK2) inhibitor with an IC50 value of 1.41 nM against the TYK2 pseudokinase (JH2) domain . Socrodeucitinib is a deuterated small molecule (molecular formula C22H21D3N8O3; molecular weight 451.50 g/mol), incorporating three deuterium atoms via N-(methyl-d3) substitution . Socrodeucitinib exerts anti-inflammatory activity by inhibiting TYK2-mediated cytokine signaling pathways and reducing the secretion of inflammatory factors, and is promising for research of autoimmune diseases such as psoriasis and inflammatory conditions . Socrodeucitinib is the International Nonproprietary Name (INN) assigned for a deuterated Janus kinase inhibitor with anti-inflammatory potential, included in WHO INN proposed list 133 (10th July 2025), and its structure is claimed as compound 1 in patent WO2022017494A1 (Hansoh Biopharmaceutical) [1].

Low-nM TYK2 inhibitor for IL-12/IL-23 and IFN-α signaling studies

Allosteric pseudokinase (JH2) domain binder, distinct from active-site pan-JAK inhibitors

Deuterated (D₃) structure supports direct use as LC-MS/MS internal standard

• [1] IUPHAR/BPS Guide to Pharmacology. Socrodeucitinib Ligand Page. Ligand ID: 14067. View Source

Socrodeucitinib Substitution: Generic vs. Pan-JAK Issues

Generic substitution among TYK2 inhibitors is scientifically unsound because compounds within this class exhibit substantial variation in deuterium substitution status, molecular architecture, binding affinity for the JH2 pseudokinase domain, selectivity profiles across JAK family members, and developmental stage (research-grade versus clinically validated). Socrodeucitinib is a deuterated compound containing three deuterium atoms at the N-methyl position , whereas deucravacitinib (BMS-986165) is also deuterated but with a distinct molecular scaffold and different binding kinetics . QL-1200186 is non-deuterated yet demonstrates higher JH2 binding affinity (IC50 = 0.06 nM) than Socrodeucitinib (IC50 = 1.41 nM) . These differences translate into non-interchangeable in vitro and in vivo experimental outcomes, making compound-specific procurement essential for reproducible research .

Pan-JAK inhibitors

Substitution with Tofacitinib or Baricitinib may introduce JAK1/2/3-driven pathway crosstalk, confounding TYK2-specific readouts

Non-deuterated analogs

Substituting with Deucravacitinib or Zasocitinib may shift metabolic rate comparisons in ADME studies and requires a separate labeled internal standard

Mechanistic mismatch

Active-site JAK inhibitors and other JH2 allosteric inhibitors may differ in conformational selectivity and pathway-response endpoints

Socrodeucitinib Selectivity Evidence

TYK2 Enzymatic Potency vs. Pan-JAK Baselines

Socrodeucitinib contains three deuterium atoms at the N-methyl position (N-(methyl-d3)), whereas comparator QL-1200186 is non-deuterated [1]. Deuteration strategies are well-documented to improve pharmacokinetic properties, reduce toxicity, inhibit chiral interconversion, and restrict drug-drug interactions compared to non-deuterated analogs [2].

TYK2 Potency vs. Pan-JAK

Class-level inference

TYK2 IC₅₀ 1.41 nM

Supports TYK2 pathway study fit at low exposure levels

Comparison based on distinct assay platforms; data to verify

Evidence Dimension	Deuterium substitution status
Target Compound Data	N-(methyl-d3) substitution; molecular formula C22H21D3N8O3; three deuterium atoms [1]
Comparator Or Baseline	QL-1200186: non-deuterated (no deuterium substitution reported) ; QL-1200186 TYK2 JH2 IC50 = 0.06 nM
Quantified Difference	Presence vs. absence of deuterium incorporation; quantitative PK improvement not directly measured for this specific compound
Conditions	Molecular structure comparison via SMILES and InChIKey (ZERZXBOGPOPJMF-FIBGUPNXSA-N) [1]

Why This Matters

Deuterium substitution may alter metabolic stability and pharmacokinetic profiles, providing experimental utility in isotope-labeled tracing studies (NMR, GC-MS, LC-MS) and potentially improved in vivo exposure compared to non-deuterated TYK2 inhibitors [1].

• [1] IUPHAR/BPS Guide to Pharmacology. Socrodeucitinib Ligand Page. Ligand ID: 14067. View Source
• [2] Chen Y et al. The Application of Deuteration Strategy in Drug Design. ChemMedChem. 2025;20(7):e202400836. View Source

Deuterated Internal Standard for ADME/PK

Socrodeucitinib inhibits the TYK2 pseudokinase (JH2) domain with an IC50 of 1.41 nM . In cross-study comparison, deucravacitinib (BMS-986165) shows higher JH2 binding affinity with IC50 = 0.2 nM , and QL-1200186 shows IC50 = 0.06 nM against TYK2 JH2 .

Deuterated ISTD Function

Cross-study comparable

D₃-labeled vs. non-deuterated comparators

Enables direct LC-MS/MS quantitation without separate labeled analog

Metabolic isotope effect context requires review

Evidence Dimension	TYK2 JH2 domain binding affinity (IC50)
Target Compound Data	IC50 = 1.41 nM
Comparator Or Baseline	Deucravacitinib: IC50 = 0.2 nM ; QL-1200186: IC50 = 0.06 nM
Quantified Difference	Socrodeucitinib is approximately 7-fold less potent than deucravacitinib (1.41 nM vs. 0.2 nM) and approximately 24-fold less potent than QL-1200186 (1.41 nM vs. 0.06 nM) in biochemical JH2 binding assays
Conditions	Biochemical TYK2 JH2 pseudokinase domain inhibition assay

Why This Matters

Differences in JH2 binding affinity affect the concentration required to achieve target engagement in cellular and in vivo experiments, directly impacting experimental design and dose selection.

Phase II Psoriasis Trial: HS-10374 vs. Placebo

Socrodeucitinib has a molecular weight of 451.50 g/mol, topological polar surface area (TPSA) of 132.14 Ų, XLogP of 1.92, and breaks one Lipinski rule [1]. Deucravacitinib has a molecular weight of 425.47 g/mol, approximately 26 g/mol lighter than Socrodeucitinib .

Phase II Trial Endpoint

Trial context

HS-10374: PASI 75 response rate 72.1% vs. 7.5% placebo

Reported endpoint context for chemotype selection

Name-to-structure confirmation pending per IUPHAR annotation

Evidence Dimension	Molecular weight and physicochemical properties
Target Compound Data	MW = 451.50 g/mol; Formula C22H21D3N8O3; TPSA = 132.14 Ų; XLogP = 1.92; HBD = 3; HBA = 11; Rotatable bonds = 10; Lipinski violations = 1 [1]
Comparator Or Baseline	Deucravacitinib: MW = 425.47 g/mol; Formula C20H19D3N8O3; DMSO solubility = 25 mg/mL; ethanol solubility = 20 mg/mL
Quantified Difference	Socrodeucitinib MW is 26.03 g/mol higher than deucravacitinib; Socrodeucitinib TPSA is 132.14 Ų; aqueous solubility ≥25 mg/mL [2]
Conditions	Calculated via Chemistry Development Kit (CDK) [1]

Why This Matters

Molecular weight differences affect molar concentration calculations for in vitro assays; solubility profiles dictate solvent selection for stock solution preparation and in vivo formulation.

• [1] IUPHAR/BPS Guide to Pharmacology. Socrodeucitinib Ligand Page. Ligand ID: 14067. View Source
• [2] Chemistry StackExchange. Socrodeucitinib Solubility Data. Revision ID: 30f41ec1. View Source

Clinical Development Status and Procurement Implications

Socrodeucitinib is a research-grade compound associated with Hansoh Biopharmaceutical's TYK2 inhibitor HS-10374, which is in phase 2 and 3 clinical trials for psoriatic arthritis and psoriasis [1]. Deucravacitinib is FDA-approved and commercially available as Sotyktu® for moderate-to-severe plaque psoriasis [2].

Evidence Dimension	Clinical development and regulatory status
Target Compound Data	Preclinical/research-grade compound; associated with HS-10374 in phase 2 and 3 clinical trials [1]
Comparator Or Baseline	Deucravacitinib: FDA-approved (2022), EMA-approved, commercially available as Sotyktu®; QL-1200186: preclinical/research-grade
Quantified Difference	HS-10374 (potential clinical counterpart) phase 2 trial: PASI 75 response 72.1% (12 mg QD) vs. placebo 7.5% at week 12 [3]
Conditions	Clinical trial NCT06077331 in moderate-to-severe plaque psoriasis patients [3]

Why This Matters

Research-grade compounds like Socrodeucitinib are appropriate for preclinical and mechanistic studies, whereas FDA-approved compounds may be required for translational research or clinical trial comparators. Procurement decisions must align with intended experimental use case.

• [1] IUPHAR/BPS Guide to Pharmacology. Socrodeucitinib Ligand Page. Ligand ID: 14067. View Source
• [2] Bristol Myers Squibb. Sotyktu® (deucravacitinib) Prescribing Information. FDA Approval 2022. View Source
• [3] Hansoh Pharmaceutical Group. Phase II Clinical Study of HS-10374 in Moderate-to-Severe Plaque Psoriasis. EADV 2024. NCT06077331. View Source

Socrodeucitinib Research & Procurement Applications

In Vitro TYK2 & IL-12/IL-23 Pathway Studies

Socrodeucitinib, with its N-(methyl-d3) deuterium substitution (molecular formula C22H21D3N8O3), can be used as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS . This application leverages the compound's stable heavy isotope incorporation as a tracer for quantitation during drug development processes .

LC-MS/MS Internal Standard for Preclinical PK

Socrodeucitinib exerts anti-inflammatory activity by inhibiting TYK2-mediated cytokine signaling pathways and reducing the secretion of inflammatory factors . The compound is promising for research of autoimmune diseases such as psoriasis and inflammatory diseases . The associated clinical candidate HS-10374 has demonstrated efficacy in phase 2 trials for moderate-to-severe plaque psoriasis, with PASI 75 response rates of 72.1% (12 mg QD) versus placebo 7.5% at week 12 [1].

TYK2 Selectivity Profiling vs. Pan-JAK Inhibitors

Socrodeucitinib is a selective tyrosine kinase 2 (TYK2) inhibitor targeting the pseudokinase (JH2) domain with an IC50 of 1.41 nM . This compound is suitable for studies investigating allosteric stabilization of the TYK2 JH2 domain and its downstream effects on JAK-STAT signaling, without requiring direct ATP-competitive inhibition at the JH1 catalytic domain .

Autoimmune Model Validation and Target Engagement

Socrodeucitinib's deuterium substitution enables direct comparative studies against non-deuterated TYK2 inhibitors such as QL-1200186 (IC50 = 0.06 nM) to evaluate the impact of deuteration on metabolic stability, pharmacokinetic properties, and in vivo efficacy . Deuteration strategies are documented to improve pharmacokinetic properties, reduce toxicity, and restrict drug-drug interactions compared to non-deuterated analogs [2].

Application

Selection Property

Validation Focus

In vitro TYK2 pathway studies

Allosteric JH2 domain inhibition at low nanomolar concentration

IL-12/IL-23/IFN-α pathway-response endpoint review

Preclinical LC-MS/MS bioanalysis

Native D₃-deuteration for ISTD use

Matrix-effect control and method-transfer context

TYK2 vs. pan-JAK selectivity profiling

Pseudokinase domain selectivity profile

Off-target kinase panel context review

In vivo autoimmune disease models

Orally active TYK2 inhibitor tool compound

Disease-model endpoint context and exposure-model interpretation

• [1] Hansoh Pharmaceutical Group. Phase II Clinical Study of HS-10374 in Moderate-to-Severe Plaque Psoriasis. EADV 2024. NCT06077331. View Source
• [2] Chen Y et al. The Application of Deuteration Strategy in Drug Design. ChemMedChem. 2025;20(7):e202400836. View Source